Cas no 2228359-72-4 (methyl 5-(3-aminopropoxy)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(3-aminopropoxy)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228359-72-4
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 5818034
• PubChem ID: 165625007
• Update Time: 2025-05-23

methyl 5-(3-aminopropoxy)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-aminopropoxy)-1-methyl-1H-pyrazole-3-carboxylate
• 2228359-72-4
• EN300-1787545

• Inchi： 1S/C9H15N3O3/c1-12-8(15-5-3-4-10)6-7(11-12)9(13)14-2/h6H,3-5,10H2,1-2H3
• InChI Key： LXCQDWSNTYESMG-UHFFFAOYSA-N
• SMILES： O(C1=CC(C(=O)OC)=NN1C)CCCN

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.4Ų

Additional information on methyl 5-(3-aminopropoxy)-1-methyl-1H-pyrazole-3-carboxylate

Exploring the Potential of Methyl 5-(3-aminopropoxy)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228359-72-4) in Modern Research

The compound methyl 5-(3-aminopropoxy)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228359-72-4) has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, this molecule serves as a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in designing small-molecule inhibitors, kinase modulators, and anti-inflammatory agents. The presence of both ester and amino functional groups allows for further derivatization, making it a valuable building block in organic synthesis.

In recent years, the demand for pyrazole-based compounds has surged due to their broad pharmacological activities. Methyl 5-(3-aminopropoxy)-1-methyl-1H-pyrazole-3-carboxylate stands out as a key scaffold in this category. Its structural motif is often linked to drug-likeness and bioavailability, which are critical factors in modern drug development. Scientists are exploring its role in addressing challenges such as drug resistance and target specificity, topics frequently searched in academic and industrial research circles.

The compound's CAS number 2228359-72-4 is frequently queried in chemical databases, reflecting its growing relevance. Its synthesis and optimization are often discussed in the context of green chemistry and sustainable methodologies, aligning with global trends toward environmentally friendly practices. Researchers are also investigating its potential in cancer therapeutics and neurodegenerative disease research, areas that dominate current scientific discourse.

One of the most intriguing aspects of methyl 5-(3-aminopropoxy)-1-methyl-1H-pyrazole-3-carboxylate is its adaptability in combinatorial chemistry. This approach enables the rapid generation of diverse compound libraries, a strategy widely adopted in high-throughput screening (HTS) campaigns. The molecule's compatibility with click chemistry and other bioorthogonal reactions further enhances its utility in probe development and chemical biology studies.

From a commercial perspective, the compound is gaining traction among suppliers of pharmaceutical intermediates. Its stability under various conditions and ease of purification make it a preferred choice for scale-up processes. Additionally, its role in peptide mimetics and fragment-based drug design has sparked interest among biotech companies aiming to develop next-generation therapeutics.

As the scientific community continues to explore the full potential of CAS No. 2228359-72-4, its applications in personalized medicine and precision oncology are becoming increasingly evident. The compound's ability to serve as a molecular scaffold for targeted drug delivery systems is another area of active investigation. With ongoing advancements in cheminformatics and AI-driven drug discovery, the future of this molecule looks promising.

In conclusion, methyl 5-(3-aminopropoxy)-1-methyl-1H-pyrazole-3-carboxylate represents a compelling case study in the intersection of chemical innovation and therapeutic development. Its multifaceted applications and adaptability to cutting-edge research methodologies ensure its continued relevance in the ever-evolving landscape of life sciences.